3-Bromo-5-fluoro-2-iodotoluene

• IUPAC Name: 1-bromo-5-fluoro-2-iodo-3-methylbenzene
• InChI: InChI=1S/C7H5BrFI/c1-4-2-5(9)3-6(8)7(4)10/h2-3H,1H3
• InChI Key: FGWWSTPAPGETQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1I)Br)F
• Molecular Formula: C7H5BrFI
• DSSTOX Substance ID: DTXSID601266538
• Molecular Weight: 314.92 g/mol
• CAS RN: 1000576-60-2

Description

3-Bromo-5-fluoro-2-iodotoluene is a halogenated hydrocarbon. It has a molecular formula of C7H5BrFI and a molecular weight of 314.92.

Molecular Structure Analysis

The molecular structure of 3-Bromo-5-fluoro-2-iodotoluene consists of a benzene ring substituted with a bromine (Br), a fluorine (F), and an iodine (I) atom.

Chemical Reactions Analysis

As a halogenated hydrocarbon, 3-Bromo-5-fluoro-2-iodotoluene can undergo a chemoselective Suzuki reaction with phenylboronic acid to yield the corresponding carboxylic acid.

Physical And Chemical Properties Analysis

3-Bromo-5-fluoro-2-iodotoluene is a solid at room temperature. It has a refractive index of 1.624 (lit.) and a density of 2.145 g/mL at 25 °C (lit.).

Scientific Research Applications

Electrophilic Fluorination

Electrophilic fluorination is a key application of halogenated toluenes like 3-Bromo-5-fluoro-2-iodotoluene. It is used in the direct introduction of fluorine atoms into organic compounds, particularly in the α-position of β-dicarbonyl compounds. This process is critical for producing α-fluoro-β-dicarbonyl compounds, which are important building blocks for biologically active compounds (Hara et al., 1998).

Catalytic Fluorination

Catalytic fluorination using halogenoaromatic compounds, including derivatives of iodotoluene (a close relative of 3-Bromo-5-fluoro-2-iodotoluene), is used for the efficient production of fluorinated organic compounds. This method involves the use of aqueous hydrofluoric acid and iodoarene catalysts, demonstrating high efficiency in producing 2-fluoro-1,3-dicarbonyl compounds (Kitamura et al., 2013).

Thermodynamic Studies

Halogenated toluenes, including compounds similar to 3-Bromo-5-fluoro-2-iodotoluene, have been studied for their thermodynamic properties. These studies include the determination of excess molar enthalpies and vibrational spectra, contributing to a deeper understanding of the molecular interactions and stability of such compounds (Otín et al., 1985).

Synthesis of Biologically Active Compounds

Halogenated toluenes are used in the synthesis of various biologically active compounds. For instance, derivatives like 5-bromo-2-iodotoluene have been used in the synthesis of inhibitors for specific enzymes like MMP-3, indicating their potential in pharmaceutical research (Ashcroft et al., 2003).

Reaction Kinetics and Mechanism Studies

The study of substituted iodobenzenes, closely related to 3-Bromo-5-fluoro-2-iodotoluene, provides insights into the kinetics and mechanisms of chemical reactions, such as the Ullmann phenyl coupling reaction. These studies help in understanding the nature of charge separation and reaction pathways in complex organic reactions (Meyers & Gellman, 1995).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Aquatic Chronic 4. It’s harmful if swallowed and may cause long-lasting harmful effects to aquatic life. Personal protective equipment, including dust masks, eyeshields, and gloves, should be used when handling this compound.